Cas no 1206108-53-3 (Ethyl 4-amino-6-(trifluoromethyl)quinoline-3-carboxylate)
1206108-53-3 structure
Product Name:Ethyl 4-amino-6-(trifluoromethyl)quinoline-3-carboxylate
CAS No:1206108-53-3
MF:C13H11F3N2O2
MW:284.233853578568
CID:1213603
PubChem ID:45588951
Update Time:2025-04-20
Ethyl 4-amino-6-(trifluoromethyl)quinoline-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-amino-6-(trifluoromethyl)quinoline-3-carboxylate
- SureCN441445
- MolPort-007-988-559
- ZINC40175514
- AKOS002337518
- MCULE-7788025697
- BB 0241041
- ST51065912
- 4-Amino-6-(trifluoromethyl)quinoline-3-carboxylic acid ethyl ester
- 4-Amino-6-trifluoromethyl-quinoline-3-carbox ylic acid ethyl ester
- SureCN441445; MolPort-007-988-559; ZINC40175514; AKOS002337518; MCULE-7788025697; BB 0241041; ST51065912; 4-Amino-6-(trifluoromethyl)quinoline-3-carboxylic acid ethyl ester; 4-Amino-6-trifluoromethyl-quinoline-3-carbox ylic acid ethyl ester;
- FVODUDZBXBKUMW-UHFFFAOYSA-N
- SCHEMBL441445
- MFCD16987436
- 1206108-53-3
- DTXSID70670693
-
- Inchi: 1S/C13H11F3N2O2/c1-2-20-12(19)9-6-18-10-4-3-7(13(14,15)16)5-8(10)11(9)17/h3-6H,2H2,1H3,(H2,17,18)
- InChI Key: FVODUDZBXBKUMW-UHFFFAOYSA-N
- SMILES: FC(C1C=CC2C(C=1)=C(C(C(=O)OCC)=CN=2)N)(F)F
Computed Properties
- Exact Mass: 284.07726208g/mol
- Monoisotopic Mass: 284.07726208g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 65.2Ų
Ethyl 4-amino-6-(trifluoromethyl)quinoline-3-carboxylate Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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